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Compound of Interest

Compound Name: NMS-P515

Cat. No.: B8609429 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution for NMS-P515, a potent and stereospecific PARP-1 inhibitor.[1][2]

Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results. The note includes key chemical properties, a step-by-step preparation

guide, storage recommendations, and essential safety precautions.

NMS-P515 Chemical Properties
A summary of the essential quantitative data for NMS-P515 is presented below. This

information is critical for accurate calculations and proper handling.

Property Value Source

Molecular Formula C₂₁H₂₉N₃O₂ [1][3]

Molecular Weight 355.47 g/mol [1][3]

Primary Solvent Dimethyl Sulfoxide (DMSO) [4]

CAS Number 1262395-13-0 [1][2]
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The following diagram outlines the general workflow for preparing the NMS-P515 stock

solution.
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Caption: Workflow for NMS-P515 stock solution preparation and storage.

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of NMS-P515 in DMSO.

3.1 Materials and Equipment

NMS-P515 powder

Anhydrous or molecular biology-grade Dimethyl Sulfoxide (DMSO)[5][6]

Analytical balance

Microcentrifuge

Vortex mixer and/or sonicator

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or cryovials

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2 Calculation of Required Mass

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol )

Example Calculation for 1 mL of a 10 mM Stock Solution:

Mass (mg) = 10 mM × 1 mL × 355.47 g/mol

Mass (mg) = 3.55 mg

Therefore, 3.55 mg of NMS-P515 is required to make 1 mL of a 10 mM stock solution.
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3.3 Step-by-Step Preparation Procedure

Prepare the Vial: Before opening, briefly centrifuge the vial containing the NMS-P515 powder

at a low speed (e.g., 200-500 RPM) to ensure all the powder is collected at the bottom.[4]

Weigh the Compound: Carefully weigh the calculated amount of NMS-P515 (e.g., 3.55 mg)

using an analytical balance. For small quantities (typically ≤10 mg), it is often recommended

to dissolve the entire contents of the manufacturer's vial and calculate the volume of DMSO

needed to achieve the target concentration.[7]

Add Solvent: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial containing the NMS-P515 powder.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the powder is

completely dissolved. If necessary, gentle warming or brief sonication can be used to aid

dissolution.[4] Visually inspect the solution against a light source to ensure no particulates

are visible.

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, divide the

stock solution into smaller, single-use aliquots in sterile cryovials.[2][7]

Storage and Stability
Proper storage is essential to maintain the potency of the NMS-P515 stock solution.

Condition
Storage
Temperature

Duration Recommendations

Powder (Lyophilized) -20°C Up to 3 years Keep desiccated.[2][4]

Stock Solution in

DMSO
-20°C Up to 1 month[1][2]

Recommended for

short-term storage.

Stock Solution in

DMSO
-80°C Up to 6 months[1]

Recommended for

long-term storage.

Note: Always avoid multiple freeze-thaw cycles.[2][7] When ready to use, thaw an aliquot at

room temperature and briefly centrifuge before opening.
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Safety and Handling Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling NMS-P515 and DMSO.[8]

Ventilation: Handle the compound and solvent in a well-ventilated area or a chemical fume

hood.

Handling: Avoid inhalation of dust and direct contact with skin and eyes.[8] In case of

contact, wash the affected area thoroughly with water.

DMSO Properties: DMSO is a powerful solvent that can penetrate the skin and may carry

dissolved substances with it.[6] Exercise extreme caution and prevent skin contact.

Disposal: Dispose of all waste materials according to institutional and local environmental

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8609429#preparing-nms-p515-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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